α-Aminoazoles/azines: key reaction partners for multicomponent reactions
RSC Advances Pub Date: 2021-03-16 DOI: 10.1039/D1RA00392E
Abstract
Aromatic α-aminoazaheterocycles are the focus of significant investigations and exploration by researchers owing to their key role in diverse biological and physiological processes. The existence of their derivatives in numerous drugs and alkaloids is due to their heterocyclic nitrogenous nature. Therefore, the synthesis of a structurally diverse range of their derivatives through simple and convenient methods represents a vital field of synthetic organic chemistry. Multicomponent reactions (MCRs) provide a platform to introduce desirable structure diversity and complexity into a molecule in a single operation with a significant reduction in the use of harmful organic waste, and hence have attracted particular attention as an excellent tool to access these derivatives. This review covers the advances made from 2010 to the beginning of 2020 in terms of the utilization of α-aminoazaheterocycles as synthetic precursors in MCRs.
Recommended Literature
- [1] Synthesis of nitric oxide-releasing polyurethanes with S-nitrosothiol-containing hard and soft segments
- [2] A Cd(ii) and Zn(ii) selective naphthyl based [2]rotaxane acts as an exclusive Zn(ii) sensor upon further functionalization with pyrene†
- [3] Great Prospects for PAF-1 and its derivatives†
- [4] In situ growth of monodisperse Fe3O4 nanoparticles on graphene as flexible paper for supercapacitor†
- [5] Front cover
- [6] Notes
- [7] Disproportionation of alkynes
- [8] Design and investigation of calamitic liquid crystals with low aspect-ratios: rigid y-shaped 1,2,4-tris(4-alkoxyphenylethynyl)benzenes
- [9] Silver nanomaterials: synthesis and (electro/photo) catalytic applications†
- [10] Stereoselective Synthesis of 1,4-Dienes through Sequential Cross Coupling of (E)-α-Selanylvinylstannanes†
